![molecular formula C22H18N4O2 B2757776 (E)-N'-(2-methoxybenzylidene)-3-(naphthalen-1-yl)-1H-pyrazole-5-carbohydrazide CAS No. 1310356-48-9](/img/structure/B2757776.png)
(E)-N'-(2-methoxybenzylidene)-3-(naphthalen-1-yl)-1H-pyrazole-5-carbohydrazide
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Description
(E)-N'-(2-methoxybenzylidene)-3-(naphthalen-1-yl)-1H-pyrazole-5-carbohydrazide, commonly referred to as MBNPC, is a pyrazole-based compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Scientific Research Applications
Synthesis and Structural Analysis
The synthesis and structural characterization of similar compounds, such as "(E)-N'-4-methoxybenzylidene-5-methyl-1H-pyrazole-3-carbohydrazide," have been comprehensively studied. These studies involve advanced spectroscopic methods and molecular docking to predict their behavior in different phases and their interaction with biological targets. Such compounds are highlighted for their potential as anti-diabetic agents, demonstrating the broad scope of their application in medicinal chemistry (Karrouchi et al., 2021).
Sensor Technology
Compounds with a pyrazole carbohydrazide structure have shown significant selectivity and sensitivity in sensor technology, particularly for metal ion detection. For instance, a novel fluorescent sensor based on a similar compound exhibited excellent fluorescence enhancement towards Zn2+ and Mg2+ ions, suggesting their use in detecting these ions in biological and environmental samples (Dhara et al., 2016).
Anticancer Research
New derivatives containing the pyrazole moiety have been synthesized and evaluated for their antitumor activity. These compounds, through their unique structures, offer potential pathways for developing novel anticancer therapies. The focus on such derivatives underscores the importance of structural diversity in drug discovery for cancer treatment (Farghaly, 2010).
DNA Damage Protection
Studies have also explored the protective activities of naphthyl ether derivatives against DNA damage induced by agents like bleomycin-iron. These findings are crucial for developing therapeutic agents that can mitigate DNA damage, a key factor in many diseases, including cancer (Abdel-Wahab et al., 2009).
Material Science
In material science, the synthesis of copolymers containing pyridylazo-naphthoxyl groups via reversible addition–fragmentation chain transfer (RAFT) polymerization demonstrates the versatility of pyrazole carbohydrazide derivatives. These materials have potential applications in metal ion detection and analysis, highlighting their importance beyond biomedicine (Zhou et al., 2008).
properties
IUPAC Name |
N-[(E)-(2-methoxyphenyl)methylideneamino]-3-naphthalen-1-yl-1H-pyrazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H18N4O2/c1-28-21-12-5-3-8-16(21)14-23-26-22(27)20-13-19(24-25-20)18-11-6-9-15-7-2-4-10-17(15)18/h2-14H,1H3,(H,24,25)(H,26,27)/b23-14+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OIIPVKVXXSCGQZ-OEAKJJBVSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C=NNC(=O)C2=CC(=NN2)C3=CC=CC4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=CC=C1/C=N/NC(=O)C2=CC(=NN2)C3=CC=CC4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H18N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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